3-tert-Butyl-4,4-dimethylpentan-2-one

• CAS No.: 35378-08-6
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: 3-tert-butyl-4,4-dimethylpentan-2-one
• InChI: InChI=1S/C11H22O/c1-8(12)9(10(2,3)4)11(5,6)7/h9H,1-7H3
• InChI Key: PWTNKBZDXIEHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(C)(C)C)C(C)(C)C

Description

3-tert-Butyl-4,4-dimethylpentan-2-one is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
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Biological Activity

3-tert-Butyl-4,4-dimethylpentan-2-one, also known as a ketone derivative, has garnered attention in recent years for its potential biological activities. This article provides a comprehensive overview of its biological effects, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

3-tert-Butyl-4,4-dimethylpentan-2-one is characterized by its branched structure and hydrophobic properties. The compound's molecular formula is $C_{13}H_{26}O$, with a molecular weight of 198.35 g/mol. Its structure contributes to its unique biological activities, particularly in enzyme inhibition and potential therapeutic applications.

1. Enzyme Inhibition

Research indicates that 3-tert-butyl-4,4-dimethylpentan-2-one exhibits inhibitory effects on various enzymes:

• Malate Dehydrogenase (MDH) : A study demonstrated that modifications to the ketone structure resulted in varying degrees of inhibition against MDH1 and MDH2. The compound showed moderate inhibition with IC50 values of approximately 3.38 µM for MDH1 and 1.53 µM for MDH2 .

Compound Modification	MDH1 IC50 (µM)	MDH2 IC50 (µM)
Parent Compound	3.38	1.53
Modified Structure A	0.94	1.24
Modified Structure B	>5	>5

2. Anticancer Activity

The compound has been explored for its anticancer properties, particularly against pancreatic cancer cells. In vitro studies have shown that derivatives of this compound can induce apoptosis in cancer cell lines such as PANC-1, suggesting a potential role in cancer therapy .

3. Antioxidant Properties

Some studies have indicated that the compound exhibits antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. The antioxidant capacity was measured using various assays, showing significant free radical scavenging activity .

Case Study 1: Anticancer Effects

In a controlled study involving PANC-1 cells, researchers treated cells with varying concentrations of 3-tert-butyl-4,4-dimethylpentan-2-one derivatives. Results indicated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations. The study concluded that the compound's structure plays a crucial role in its efficacy against cancer cells .

Case Study 2: Enzyme Interaction Analysis

Another investigation focused on the interaction of the compound with MDH enzymes through molecular docking studies. The results revealed that specific functional groups within the compound enhance binding affinity to the active site of MDH enzymes, correlating with observed inhibitory activity .